Cas no 1605-00-1 (Cyclobutanone, 2,4-dimethyl-, cis-)

• Product Name: Cyclobutanone, 2,4-dimethyl-, cis-
• CAS No: 1605-00-1
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 1339624
• PubChem ID: 71353929
• Update Time: 2025-04-20

Cyclobutanone, 2,4-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2,4-dimethyl-, cis-
• (2R,4S)-2,4-dimethylcyclobutan-1-one
• DTXSID50778641
• 1605-00-1

• Inchi： 1S/C6H10O/c1-4-3-5(2)6(4)7/h4-5H,3H2,1-2H3/t4-,5+
• InChI Key： DJYHNXPUOPESJN-SYDPRGILSA-N
• SMILES： O=C1[C@@H](C)C[C@H]1C

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07